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Compound of Interest

Compound Name: 2-Ethyl-6-methylaniline-d13

Cat. No.: B567785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethyl-6-methylaniline-d13 is the deuterated form of 2-ethyl-6-methylaniline, a significant

compound in various industrial and research applications. This isotopically labeled molecule

serves as a crucial tool in analytical chemistry, particularly as an internal standard for

quantitative analysis using techniques such as Nuclear Magnetic Resonance (NMR), Gas

Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass

Spectrometry (LC-MS).[1] The substitution of hydrogen atoms with deuterium provides a

distinct mass difference, allowing for precise differentiation from the non-labeled analyte while

maintaining nearly identical chemical and physical properties. This guide provides a

comprehensive overview of the chemical structure, properties, synthesis, and applications of 2-
Ethyl-6-methylaniline-d13, with a focus on its role in analytical methodologies and its

biological interactions.

Chemical Structure and Properties
2-Ethyl-6-methylaniline-d13 is an aniline derivative with ethyl and methyl substituents at

positions 2 and 6, respectively. In the d13 isotopologue, all thirteen hydrogen atoms have been

replaced by deuterium.

Chemical Structure:
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Caption: Proposed microbial degradation pathway of 2-Ethyl-6-methylaniline.

Conclusion
2-Ethyl-6-methylaniline-d13 is an indispensable tool for researchers and scientists in the field

of analytical chemistry. Its properties as a stable isotope-labeled internal standard enable highly

accurate and precise quantification of its non-deuterated counterpart in complex matrices.

Understanding its synthesis, proper application in analytical methods, and its role in biological

systems, such as microbial metabolism, is crucial for its effective use in drug development,

environmental monitoring, and other scientific disciplines. The methodologies and data

presented in this guide offer a foundational resource for professionals working with this

important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethyl-6-methylaniline-
d13]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567785#2-ethyl-6-methylaniline-d13-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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